6-(4-ethoxyphenyl)-3-[2-(morpholin-4-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one

Specification

• CAS No.: 1058207-62-7
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 6-(4-ethoxyphenyl)-3-(2-morpholin-4-yl-2-oxoethyl)pyrimidin-4-one
• Standard InChI: InChI=1S/C18H21N3O4/c1-2-25-15-5-3-14(4-6-15)16-11-17(22)21(13-19-16)12-18(23)20-7-9-24-10-8-20/h3-6,11,13H,2,7-10,12H2,1H3
• Standard InChI Key: JBDVHRQHYZJWES-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)N3CCOCC3
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)N3CCOCC3

Introduction

Synthesis and Potential Applications

Pyrimidine derivatives are often synthesized through condensation reactions involving appropriate precursors. For example, the synthesis of pyrimidines can involve the reaction of β-keto esters with urea or thiourea derivatives. The incorporation of morpholine and ethoxyphenyl groups would require additional steps, such as alkylation or acylation reactions.

The potential applications of such compounds include:

• Pharmaceuticals: Pyrimidine derivatives have been explored as inhibitors of various enzymes and receptors, including those involved in cancer and viral diseases.

• Biological Studies: These compounds can serve as probes to study biological processes, given their ability to interact with proteins and nucleic acids.

Research Findings and Challenges

While specific research findings on 6-(4-ethoxyphenyl)-3-[2-(morpholin-4-yl)-2-oxoethyl]-3,4-dihydropyrimidin-4-one are not available, studies on similar pyrimidine derivatives highlight their potential in medicinal chemistry. Challenges in researching this compound include synthesizing it efficiently and evaluating its biological activity, which would require comprehensive in vitro and in vivo studies.